Cas no 1805112-20-2 (Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1805112-20-2
• MF: C₁₁H₇BrF₃NO₃
• MW: 338.077392816544
• CID: 4954147
• Update Time: 2025-06-09

Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7BrF3NO3/c1-18-10(17)8-3-7(19-11(13,14)15)2-6(4-12)9(8)5-16/h2-3H,4H2,1H3
• InChI Key： ONOIJSJPNRPQMB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C(=O)OC)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate

Introduction to Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805112-20-2)

Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805112-20-2, represents a unique molecular scaffold that combines several functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate include a benzoate core substituted with a bromomethyl group, a cyano group, and a trifluoromethoxy group. These functional groups contribute to the compound's reactivity and potential applications in drug discovery and development. The benzoate moiety is well-known for its presence in numerous pharmaceuticals, while the bromomethyl group offers a versatile handle for further chemical modifications. The cyano group can participate in various reactions, including nucleophilic addition and condensation reactions, while the trifluoromethoxy group introduces electron-withdrawing effects and metabolic stability, which are crucial for drug-like properties.

In recent years, there has been a growing interest in the development of novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethoxy group, in particular, has been extensively studied for its ability to modulate lipophilicity and metabolic clearance rates. This feature makes Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential utility as a building block for the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse chemical transformations, enabling the construction of intricate scaffolds that mimic natural products or designed heterocycles. Such scaffolds are often employed in the development of drugs targeting specific biological pathways.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical applications. The incorporation of fluorine atoms into drug molecules can lead to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability. Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate embodies these principles by incorporating a trifluoromethoxy group into its structure. This modification not only enhances the compound's stability but also opens up possibilities for designing more effective therapeutic agents.

The bromomethyl group in Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate provides an additional layer of reactivity that can be exploited in synthetic chemistry. This handle is commonly used for introducing various functional groups through nucleophilic substitution reactions. For instance, it can be converted into alcohols, amines, or other nucleophiles, expanding its utility in drug discovery libraries.

The cyano group present in the molecule also plays a significant role in its chemical behavior. Cyano groups are known to participate in various reactions, including Michael additions and condensation reactions with carbonyl compounds. This reactivity makes Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate a versatile intermediate that can be incorporated into diverse molecular frameworks.

In conclusion, Methyl 3-bromomethyl-2-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1805112-20-2) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for fluorinated compounds and multifunctional intermediates, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.